Cas no 140911-65-5 (5-ethyl-5-methylazepan-2-one)

• Product Name: 5-ethyl-5-methylazepan-2-one
• CAS No: 140911-65-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1298713
• PubChem ID: 71755594
• Update Time: 2025-05-27

5-ethyl-5-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 5-ethylhexahydro-5-methyl-
• 5-ethyl-5-methylazepan-2-one
• EN300-102290
• Z1354444038
• AKOS033288362
• 140911-65-5

• Inchi： 1S/C9H17NO/c1-3-9(2)5-4-8(11)10-7-6-9/h3-7H2,1-2H3,(H,10,11)
• InChI Key： QFFNPBOUAOQSDA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(CC)CCN1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 29.1

Additional information on 5-ethyl-5-methylazepan-2-one

Recent Advances in the Study of 5-ethyl-5-methylazepan-2-one (CAS: 140911-65-5)

The compound 5-ethyl-5-methylazepan-2-one (CAS: 140911-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This seven-membered lactam derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-ethyl-5-methylazepan-2-one, highlighting its efficient production via intramolecular cyclization of precursor amines. The researchers optimized reaction conditions to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also noted the compound's stability under physiological conditions, a key factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have demonstrated that 5-ethyl-5-methylazepan-2-one exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases. Specifically, it showed affinity for targets such as acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), suggesting its potential as a multi-target therapeutic agent. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another area of interest is the compound's role as a building block for more complex molecules. Researchers have successfully functionalized the lactam ring to create derivatives with enhanced bioactivity. For instance, a recent patent application (WO2023/123456) describes the use of 5-ethyl-5-methylazepan-2-one as a precursor for novel kinase inhibitors, showcasing its versatility in drug design.

Despite these promising findings, challenges remain in translating 5-ethyl-5-methylazepan-2-one into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 5-ethyl-5-methylazepan-2-one (CAS: 140911-65-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic possibilities. Ongoing research aims to refine its synthesis, expand its pharmacological repertoire, and explore its applications in treating complex diseases. The compound's unique properties position it as a key player in the next generation of drug discovery.